Cas no 2097858-67-6 (1-(2-chlorophenyl)-4-(1-{5H,6H,7H-cyclopenta[c]pyridazin-3-yl}piperidine-4-carbonyl)piperazine)

• Product Name: 1-(2-chlorophenyl)-4-(1-{5H,6H,7H-cyclopenta[c]pyridazin-3-yl}piperidine-4-carbonyl)piperazine
• CAS No: 2097858-67-6
• MF: C₂₃H₂₈ClN₅O
• MW: 425.954323768616
• CID: 5468749
• Update Time: 2025-07-11

1-(2-chlorophenyl)-4-(1-{5H,6H,7H-cyclopenta[c]pyridazin-3-yl}piperidine-4-carbonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)-4-(1-{5H,6H,7H-cyclopenta[c]pyridazin-3-yl}piperidine-4-carbonyl)piperazine
• [4-(2-chlorophenyl)piperazin-1-yl]-[1-(6,7-dihydro-5H-cyclopenta[c]pyridazin-3-yl)piperidin-4-yl]methanone

• Inchi： 1S/C23H28ClN5O/c24-19-5-1-2-7-21(19)27-12-14-29(15-13-27)23(30)17-8-10-28(11-9-17)22-16-18-4-3-6-20(18)25-26-22/h1-2,5,7,16-17H,3-4,6,8-15H2
• InChI Key： ZMLILYSKLZHRJU-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N1CCN(CC1)C(C1CCN(C2=CC3=C(CCC3)N=N2)CC1)=O

Computed Properties

• Exact Mass: 425.1982382 g/mol
• Monoisotopic Mass: 425.1982382 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 52.6
• Molecular Weight: 426.0

Additional information on 1-(2-chlorophenyl)-4-(1-{5H,6H,7H-cyclopenta[c]pyridazin-3-yl}piperidine-4-carbonyl)piperazine

Introduction to 1-(2-chlorophenyl)-4-(1-{5H,6H,7H-cyclopenta[c]pyridazin-3-yl}piperidine-4-carbonyl)piperazine and Its Significance in Modern Chemical Research

1-(2-chlorophenyl)-4-(1-{5H,6H,7H-cyclopenta[c]pyridazin-3-yl}piperidine-4-carbonyl)piperazine, identified by its CAS number 2097858-67-6, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule represents a sophisticated blend of structural features that make it a promising candidate for further exploration in medicinal chemistry. The presence of multiple heterocyclic rings and functional groups in its structure suggests potential interactions with biological targets, making it a subject of intense research.

The core structure of this compound consists of a chlorophenyl moiety linked to a piperazine ring, which is further substituted with a 5H,6H,7H-cyclopenta[c]pyridazin-3-yl group. This arrangement creates a complex three-dimensional scaffold that could be crucial for binding affinity and selectivity in biological systems. The piperidine-4-carbonyl group adds another layer of complexity, potentially influencing the compound's pharmacokinetic properties and metabolic stability.

In recent years, there has been growing interest in the development of novel compounds that incorporate heterocyclic structures due to their demonstrated efficacy in modulating biological pathways. The cyclopenta[c]pyridazine ring, in particular, has been explored for its potential in creating molecules with enhanced binding interactions. Studies have shown that such structures can exhibit significant activity against various therapeutic targets, including enzymes and receptors involved in diseases like cancer and neurodegenerative disorders.

The 2-chlorophenyl substituent is another key feature that contributes to the compound's unique chemical profile. Chlorophenyl groups are commonly found in bioactive molecules due to their ability to engage in π-stacking interactions and hydrogen bonding. These interactions can be critical for achieving high affinity and selectivity in drug design. The combination of these elements in 1-(2-chlorophenyl)-4-(1-{5H,6H,7H-cyclopenta[c]pyridazin-3-yl}piperidine-4-carbonyl)piperazine suggests a molecule with the potential to interact strongly with biological targets while maintaining structural stability.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of such complex molecules with greater accuracy. Molecular docking studies have been particularly useful in understanding how 1-(2-chlorophenyl)-4-(1-{5H,6H,7H-cyclopenta[c]pyridazin-3-yl}piperidine-4-carbonyl)piperazine might interact with proteins and other biological targets. These studies have hinted at its potential as an inhibitor or modulator of key enzymes involved in disease pathways.

The synthesis of this compound also presents an interesting challenge due to its intricate structure. Multi-step synthetic routes involving cyclization reactions and functional group transformations are required to construct the desired framework. Despite the complexity, recent improvements in synthetic methodologies have made it more feasible to produce such molecules on a scalable basis. This progress is crucial for advancing preclinical studies and ultimately bringing new therapeutic agents to market.

In the context of drug discovery, 1-(2-chlorophenyl)-4-(1-{5H,6H,7H-cyclopenta[c]pyridazin-3-yl}piperidine-4-carbonyl)piperazine represents an example of how structural complexity can be leveraged to create molecules with novel biological activities. The integration of multiple heterocyclic systems into a single framework allows for fine-tuning of pharmacological properties through structural modifications. This approach is increasingly being adopted by pharmaceutical companies seeking to develop next-generation therapeutics.

The potential applications of this compound extend beyond traditional drug development. Its unique structural features make it a valuable tool for studying molecular recognition processes and designing new chemical probes for biochemical assays. Such probes can aid in understanding disease mechanisms at the molecular level and identifying new therapeutic targets.

As research continues to uncover the full potential of this molecule, it is likely that new derivatives will be synthesized and tested for their biological activity. The combination of computational modeling, synthetic chemistry, and biological evaluation will be essential in optimizing its properties for therapeutic use. The journey from laboratory discovery to clinical application is long but holds great promise for addressing unmet medical needs.